Cas no 332922-34-6 (3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide)

• Product Name: 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide
• CAS No: 332922-34-6
• MF: C₁₉H₁₆N₄O₂S
• MW: 364.420942306519
• CID: 5224175
• Update Time: 2026-03-07

3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide
• 3-Methyl-N'-((5-methylfuran-2-yl)methylene)-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide
• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-1-phenyl-, 2-[(5-methyl-2-furanyl)methylene]hydrazide

• Inchi： 1S/C19H16N4O2S/c1-12-8-9-15(25-12)11-20-21-18(24)17-10-16-13(2)22-23(19(16)26-17)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,21,24)
• InChI Key： ADWANYDFZVKSPU-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C=C(C(NN=CC3=CC=C(C)O3)=O)SC=2N1C1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5

Additional information on 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide

Comprehensive Overview of 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide (CAS No. 332922-34-6)

The compound 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide (CAS No. 332922-34-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, combining a thieno[2,3-c]pyrazole core with a furfurylidene hydrazide moiety, makes it a promising candidate for various applications, including pharmaceutical research and organic electronics. This article delves into the molecular characteristics, potential applications, and recent advancements related to this compound, while addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide is its structural complexity, which offers multiple sites for chemical modification. The presence of a thienopyrazole ring system, known for its bioactivity, coupled with a furfurylidene group, enhances its potential as a scaffold for drug discovery. Researchers have explored its role in targeting enzymes and receptors, particularly in the context of inflammation and metabolic disorders. The compound's CAS No. 332922-34-6 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

In addition to its pharmaceutical potential, 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide has been investigated for its optoelectronic properties. The conjugated system within its molecular framework suggests applicability in organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the current surge in interest for sustainable and energy-efficient materials, a topic dominating scientific forums and industry conferences. The compound's ability to absorb and emit light in specific wavelengths makes it a candidate for next-generation display technologies.

Another area of exploration for CAS No. 332922-34-6 is its role in agrochemical research. The furfurylidene moiety, derived from furfural—a renewable platform chemical—highlights the compound's potential in developing eco-friendly pesticides or growth regulators. This resonates with the global push toward green chemistry and sustainable agriculture, topics frequently highlighted in environmental science discussions. The compound's structural flexibility allows for derivatization, enabling researchers to fine-tune its biological activity and environmental compatibility.

The synthesis of 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide typically involves multi-step reactions, including condensation and cyclization processes. Detailed protocols for its preparation are often sought after in synthetic chemistry circles, particularly by researchers focusing on heterocyclic compounds and hydrazide derivatives. The compound's purity and yield are critical factors, as they influence its performance in downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this molecule, ensuring its suitability for further study.

From a regulatory standpoint, CAS No. 332922-34-6 is not classified under restricted categories, making it accessible for research and development purposes. However, users are advised to adhere to standard laboratory safety protocols when handling this compound. Its stability under various conditions, including temperature and pH, is a subject of ongoing investigation, with findings contributing to its potential commercialization. The compound's compatibility with other chemicals and solvents is also a key consideration for formulation scientists.

In conclusion, 3-methyl-N'-[(5-methyl-2-furyl)methylene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide represents a versatile and promising molecule with applications spanning pharmaceuticals, materials science, and agrochemistry. Its structural features, combined with the growing demand for innovative solutions in these fields, underscore its importance. As research progresses, this compound is likely to feature prominently in scientific literature and patent filings, solidifying its place in the annals of chemical innovation.